Cas no 1803708-19-1 (2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine
• CAS No: 1803708-19-1
• MF: C₇H₇F₃N₄O₃
• MW: 252.150691270828
• CID: 4930679
• Update Time: 2025-11-01

2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7F3N4O3/c8-7(9,10)17-4-2-13-6(12)3(1-11)5(4)14(15)16/h2H,1,11H2,(H2,12,13)
• InChI Key： KGHVASYDLUUAFZ-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(CN)=C1[N+](=O)[O-])N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 0.9
• Topological Polar Surface Area: 120

Additional information on 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine

Introduction to 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1803708-19-1)

2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1803708-19-1) is a multifunctional compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its pyridine core and functional groups such as amino, nitro, and trifluoromethoxy moieties, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine is defined by its pyridine ring, which is a six-membered heterocyclic aromatic compound containing one nitrogen atom. The presence of the amino group at the 2-position and the aminomethyl group at the 3-position introduces additional reactivity and potential for forming hydrogen bonds. The nitro group at the 4-position imparts strong electron-withdrawing properties, while the trifluoromethoxy group at the 5-position enhances lipophilicity and metabolic stability.

Recent studies have highlighted the potential of 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine in various therapeutic areas. One notable application is in the development of novel antiviral agents. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique combination of functional groups allows it to interfere with viral replication processes, making it a promising lead compound for further drug development.

In addition to its antiviral properties, 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine has shown potential as an anticancer agent. A study published in Cancer Research (2021) reported that this compound selectively inhibits the growth of various cancer cell lines, particularly those overexpressing specific kinases involved in cell proliferation and survival pathways. The mechanism of action involves disrupting key signaling pathways, leading to cell cycle arrest and apoptosis.

The pharmacokinetic properties of 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine have also been extensively studied. Its high lipophilicity due to the trifluoromethoxy group facilitates good membrane permeability, which is crucial for effective drug delivery to target tissues. Moreover, the presence of multiple functional groups provides opportunities for chemical modification to optimize pharmacokinetic parameters such as solubility, stability, and bioavailability.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine in human subjects. Preliminary results from Phase I trials have shown promising outcomes with minimal adverse effects, paving the way for further clinical development. The compound's unique chemical structure and multifaceted biological activities make it a highly attractive candidate for advancing therapeutic options in various disease areas.

In conclusion, 2-Amino-3-(aminomethyl)-4-nitro-5-(trifluoromethoxy)pyridine (CAS No. 1803708-19-1) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its potential applications in antiviral and anticancer therapies, coupled with favorable pharmacokinetic properties, underscore its importance as a lead compound for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of medical science.